1-((1-(3-Cyanopyridin-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C17H19N5OS/c18-11-14-3-1-7-19-16(14)22-8-5-13(6-9-22)12-20-17(23)21-15-4-2-10-24-15/h1-4,7,10,13H,5-6,8-9,12H2,(H2,20,21,23)
• InChI Key: ZUAWWAJKUSGCOH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NC2=CC=CS2)C3=C(C=CC=N3)C#N
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

1-((1-(3-Cyanopyridin-2-yl)piperidin-4-yl)methyl)-3-(thiophen-2-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. The compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Biochemical Evaluation

Compounds related to the given chemical structure have been synthesized and assessed for their biochemical activities. For example, flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas were designed to optimize the spacer length linking two pharmacophoric moieties, showing that these compounds can have significant inhibitory activities against certain enzymes, suggesting potential for drug development or as tools in biochemical research (Vidaluc et al., 1995).

Inhibitors of Soluble Epoxide Hydrolase

Research on 1,3-disubstituted ureas possessing a piperidyl moiety highlighted their structure-activity relationships as inhibitors of human and murine soluble epoxide hydrolase (sEH). These findings underscore the therapeutic potential of such compounds in reducing inflammatory pain, indicating their significance in pharmacological research (Rose et al., 2010).

Chemical Synthesis and Derivatives

The synthesis of novel pyridine and naphthyridine derivatives involving compounds with structures related to the query has been explored, showcasing the chemical versatility and potential application in developing new materials with specific chemical properties (Abdelrazek et al., 2010).

Substituent Effects and Complexation

Studies on pyrid-2-yl ureas show how substituent effects influence intramolecular hydrogen bonding and complexation with cytosine, providing insights into molecular interactions that are fundamental in chemical and pharmaceutical research (Chien et al., 2004).

Corrosion Inhibition

Research on urea-derived Mannich bases as corrosion inhibitors for mild steel surfaces in acidic solutions demonstrates the application of similar compounds in materials science, particularly in corrosion protection and materials longevity (Jeeva et al., 2015).